Cas no 61415-57-4 (Naphtho[2,3-g]phthalazine-1,4-dione, 6,11-dibromo-2,3-dihydro-)

• Product Name: Naphtho[2,3-g]phthalazine-1,4-dione, 6,11-dibromo-2,3-dihydro-
• CAS No: 61415-57-4
• MF: C₁₆H₈Br₂N₂O₂
• MW: 420.054922103882
• CID: 480333
• PubChem ID: 12307107
• Update Time: 2025-04-19

Naphtho[2,3-g]phthalazine-1,4-dione, 6,11-dibromo-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,3-g]phthalazine-1,4-dione, 6,11-dibromo-2,3-dihydro-
• 6,11-dibromo-2,3-dihydronaphtho[2,3-g]phthalazine-1,4-dione
• CTK2E0506
• DTXSID50486855
• 61415-57-4

• Inchi： 1S/C16H8Br2N2O2/c17-13-7-3-1-2-4-8(7)14(18)10-6-12-11(5-9(10)13)15(21)19-20-16(12)22/h1-6H,(H,19,21)(H,20,22)
• InChI Key： SFHFPANQVHFMRL-UHFFFAOYSA-N
• SMILES： BrC1=C2C=CC=CC2=C(C2=CC3C(NNC(C=3C=C21)=O)=O)Br

Computed Properties

• Exact Mass: 417.89524
• Monoisotopic Mass: 417.89525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2